Cas no 250790-05-7 (Benzoic acid,2-chloro-4-nitro-, 1,1-dimethylethyl ester)
250790-05-7 structure
Product Name:Benzoic acid,2-chloro-4-nitro-, 1,1-dimethylethyl ester
CAS No:250790-05-7
MF:C11H12ClNO4
MW:257.670282363892
CID:246347
PubChem ID:22593093
Update Time:2025-04-19
Benzoic acid,2-chloro-4-nitro-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl2-chloro-4-nitrobenzoate
- Benzoic acid,2-chloro-4-nitro-, 1,1-dimethylethyl ester
- AKOS017559223
- G11050
- TERT-BUTYL 2-CHLORO-4-NITROBENZOATE
- tert-butyl 2-chloro-4-nitro-benzoate
- SCHEMBL751610
- DTXSID80626686
- 250790-05-7
- AWGXKDKZWXJTFT-UHFFFAOYSA-N
-
- MDL: MFCD08703417
- Inchi: 1S/C11H12ClNO4/c1-11(2,3)17-10(14)8-5-4-7(13(15)16)6-9(8)12/h4-6H,1-3H3
- InChI Key: AWGXKDKZWXJTFT-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C(=O)OC(C)(C)C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 257.04556
- Monoisotopic Mass: 257.0454856g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 69.44
Benzoic acid,2-chloro-4-nitro-, 1,1-dimethylethyl ester Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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